Cas no 1020956-33-5 (4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide)

• Product Name: 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide
• CAS No: 1020956-33-5
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 4568054
• PubChem ID: 28586253
• Update Time: 2025-10-19

4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{[(1,3-dioxaindan-5-yl)amino]methyl}benzamide
• 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide

• Inchi： 1S/C15H14N2O3/c16-15(18)11-3-1-10(2-4-11)8-17-12-5-6-13-14(7-12)20-9-19-13/h1-7,17H,8-9H2,(H2,16,18)
• InChI Key： UZQGTOJRANTAKQ-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(CNC2=CC=C3OCOC3=C2)C=C1

Computed Properties

• Exact Mass: 270.100442g/mol
• Monoisotopic Mass: 270.100442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.28g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Additional information on 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide

Comprehensive Overview of 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide (CAS No. 1020956-33-5)

4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide (CAS No. 1020956-33-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1020956-33-5, features a benzamide core linked to a 1,3-dioxaindan moiety via an aminomethyl bridge. Its molecular architecture makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and neurological pathways.

The growing interest in 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide aligns with current trends in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with key biological targets. Recent studies have highlighted its relevance in addressing neurodegenerative diseases and chronic inflammation, topics that dominate scientific discussions and Google Scholar searches. Its structure-activity relationship (SAR) is also a focal point for medicinal chemists aiming to optimize its efficacy and bioavailability.

From a synthetic chemistry perspective, the preparation of CAS 1020956-33-5 involves multi-step organic reactions, including reductive amination and amide coupling. The compound's solubility and stability under physiological conditions are critical parameters for its application in in vitro and in vivo studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structural integrity.

The demand for 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide has surged in tandem with advancements in high-throughput screening (HTS) and fragment-based drug design. Its inclusion in commercial compound libraries underscores its utility as a pharmacophore for hit-to-lead optimization. Furthermore, its low toxicity profile in preliminary assays makes it a viable candidate for further preclinical development.

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Looking ahead, the versatility of 4-{(1,3-dioxaindan-5-yl)aminomethyl}benzamide positions it as a cornerstone in the development of next-generation therapeutics. Its integration into AI-driven drug discovery platforms and computational modeling workflows exemplifies the intersection of chemistry and technology. As the scientific community continues to unravel its mechanisms, this compound is poised to play a pivotal role in addressing unmet medical needs.